Cas no 1092795-56-6 ((2E)-5-[(3S,6R,7R)-6,7-dihydroxy-7-methyl-8-oxo-4,6,7,8-tetrahydro-3H-2-benzopyran-3-yl]-4,5-dihydroxypent-2-enoic acid)

(2E)-5-[(3S,6R,7R)-6,7-dihydroxy-7-methyl-8-oxo-4,6,7,8-tetrahydro-3H-2-benzopyran-3-yl]-4,5-dihydroxypent-2-enoic acid structure

1092795-56-6 structure

Product Name:(2E)-5-[(3S,6R,7R)-6,7-dihydroxy-7-methyl-8-oxo-4,6,7,8-tetrahydro-3H-2-benzopyran-3-yl]-4,5-dihydroxypent-2-enoic acid

CAS No:1092795-56-6

MF:C₁₅H₂₀O₆

MW:296.315705299377

CID:2003886

PubChem ID:25113769

Update Time:2025-04-21

(2E)-5-[(3S,6R,7R)-6,7-dihydroxy-7-methyl-8-oxo-4,6,7,8-tetrahydro-3H-2-benzopyran-3-yl]-4,5-dihydroxypent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- (2E)-5-[(3S,6R,7R)-6,7-dihydroxy-7-methyl-8-oxo-4,6,7,8-tetrahydro-3H-2-benzopyran-3-yl]-4,5-dihydroxypent-2-enoic acid
- phomoeuphorbin C
- 1092795-56-6
- (3S,6R,7R)-3-((E)-1,2-dihydroxypent-3-enyl)-6,7-dihydroxy-7-methyl-4,6-dihydro-3H-isochromen-8-one
- CHEBI:224182
- (3S,6R,7R)-3-[(E)-1,2-Dihydroxypent-3-enyl]-6,7-dihydroxy-7-methyl-4,6-dihydro-3H-isochromen-8-one
- Inchi： 1S/C15H20O6/c1-3-4-10(16)13(18)11-5-8-6-12(17)15(2,20)14(19)9(8)7-21-11/h3-4,6-7,10-13,16-18,20H,5H2,1-2H3
- InChI Key： GMZCDOTXVJKLNB-UHFFFAOYSA-N
- SMILES： CC=CC(C(C1OC=C2C(=CC(C(C2=O)(O)C)O)C1)O)O

Computed Properties

Exact Mass: 296.12598835Da
Monoisotopic Mass: 296.12598835Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 520
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: -1.2
Topological Polar Surface Area: 107Å²

(2E)-5-[(3S,6R,7R)-6,7-dihydroxy-7-methyl-8-oxo-4,6,7,8-tetrahydro-3H-2-benzopyran-3-yl]-4,5-dihydroxypent-2-enoic acid Related Literature

1. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
2. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644

Related Categories

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